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Compound of Interest

Compound Name: CZC-25146 hydrochloride

Cat. No.: B1139147 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

CZC-25146 hydrochloride is a potent and selective inhibitor of Leucine-rich repeat kinase 2

(LRRK2), with IC50 values of 4.76 nM and 6.87 nM for wild-type LRRK2 and the G2019S

mutant, respectively[1][2][3][4]. This compound also shows inhibitory activity against other

kinases such as PLK4, GAK, TNK1, CAMKK2, and PIP4K2C[1][5]. Due to its ability to

attenuate mutant LRRK2-induced neuronal injury, CZC-25146 is a valuable tool for research in

neurodegenerative diseases like Parkinson's disease[1][6]. This document provides a detailed

protocol for the preparation, storage, and handling of CZC-25146 hydrochloride stock

solutions in dimethyl sulfoxide (DMSO).

Quantitative Data Summary
The following table summarizes the key physicochemical properties of CZC-25146
hydrochloride.
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Property Value Reference

Molecular Formula C₂₂H₂₅FN₆O₄S · xHCl [7]

Molecular Weight 488.54 g/mol (free base) [2][3][4]

Appearance White to beige powder [8]

Purity ≥98% (HPLC) [2][3]

Solubility in DMSO Soluble to 100 mM [2][3]

Recommended Storage Store powder at -20°C [2][3]

Experimental Protocols
Materials:

CZC-25146 hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or heat block

Protocol for Preparing a 10 mM Stock Solution:

Pre-Equilibration: Allow the vial of CZC-25146 hydrochloride powder and the bottle of

DMSO to equilibrate to room temperature before opening to prevent condensation of

moisture.

Weighing: Accurately weigh the desired amount of CZC-25146 hydrochloride powder using

a calibrated analytical balance in a fume hood. For example, to prepare 1 mL of a 10 mM
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stock solution, weigh out 0.489 mg of the compound (based on the free base molecular

weight of 488.54 g/mol ). Note: Always refer to the batch-specific molecular weight provided

on the product's certificate of analysis.

Solubilization: Add the appropriate volume of fresh, anhydrous DMSO to the vial containing

the powder. For the example above, add 100 µL of DMSO to the 0.489 mg of powder.

Mixing: Vortex the solution thoroughly for several minutes to ensure the compound is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid

dissolution if necessary[8].

Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at

-20°C for up to one year, or at -80°C for up to two years for long-term storage[9].

Note on Stability: Stock solutions are stable for up to 6 months at -20°C[7]. To avoid

degradation, it is crucial to use anhydrous DMSO, as moisture can reduce the solubility and

stability of the compound[4]. Avoid repeated freeze-thaw cycles.
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Workflow for Preparing CZC-25146 Hydrochloride Stock Solution
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Caption: Workflow for preparing CZC-25146 hydrochloride stock solution.
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Simplified Signaling Pathway of CZC-25146
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Caption: Simplified signaling pathway of CZC-25146.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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